![molecular formula C13H14BrN3O B5780545 4-bromo-N,3,5-trimethyl-N-phenyl-1H-pyrazole-1-carboxamide](/img/structure/B5780545.png)
4-bromo-N,3,5-trimethyl-N-phenyl-1H-pyrazole-1-carboxamide
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Overview
Description
4-bromo-N,3,5-trimethyl-N-phenyl-1H-pyrazole-1-carboxamide, also known as BPTMC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied to understand its potential therapeutic benefits.
Mechanism of Action
The mechanism of action of 4-bromo-N,3,5-trimethyl-N-phenyl-1H-pyrazole-1-carboxamide is not fully understood; however, it is believed to act through multiple pathways. In cancer research, this compound has been shown to inhibit the activity of histone deacetylase, which is involved in the regulation of gene expression and cell proliferation. In inflammation research, this compound has been shown to inhibit the activation of nuclear factor-kappa B, which is involved in the regulation of immune responses and inflammation. In neurological disorder research, this compound has been shown to reduce oxidative stress and inflammation in the brain, which are key factors in the development of neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in scientific research. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In inflammation research, this compound has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of immune cells. In neurological disorder research, this compound has been shown to reduce oxidative stress and inflammation in the brain, which can lead to neuroprotection.
Advantages and Limitations for Lab Experiments
4-bromo-N,3,5-trimethyl-N-phenyl-1H-pyrazole-1-carboxamide has several advantages for lab experiments, including its high purity and stability, its ability to inhibit multiple pathways, and its potential therapeutic applications in various diseases. However, there are also limitations to using this compound in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for research on 4-bromo-N,3,5-trimethyl-N-phenyl-1H-pyrazole-1-carboxamide, including its potential therapeutic applications in other diseases, its mechanism of action in different cell types, and its potential side effects and toxicity. Additionally, further research is needed to optimize the synthesis method of this compound and to develop more effective derivatives of this compound. Overall, this compound has shown promising results in scientific research, and further studies are needed to fully understand its potential therapeutic benefits.
Synthesis Methods
4-bromo-N,3,5-trimethyl-N-phenyl-1H-pyrazole-1-carboxamide can be synthesized using various methods, including the reaction of 4-bromo-3,5-dimethylphenylhydrazine with ethyl acetoacetate, followed by the reaction of the resulting product with phenyl isocyanate. Another method involves the reaction of 4-bromo-3,5-dimethylphenylhydrazine with 1,3-dimethyl-2-nitrobenzene, followed by the reduction of the resulting product with iron powder. These methods have been optimized to obtain high yields of this compound with purity greater than 95%.
Scientific Research Applications
4-bromo-N,3,5-trimethyl-N-phenyl-1H-pyrazole-1-carboxamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, this compound has shown promising results as a potential anticancer agent by inhibiting the growth of cancer cells and inducing apoptosis. In inflammation research, this compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In neurological disorder research, this compound has been studied for its potential neuroprotective effects by reducing oxidative stress and inflammation in the brain.
properties
IUPAC Name |
4-bromo-N,3,5-trimethyl-N-phenylpyrazole-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14BrN3O/c1-9-12(14)10(2)17(15-9)13(18)16(3)11-7-5-4-6-8-11/h4-8H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRJSDCGZYJHPDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C(=O)N(C)C2=CC=CC=C2)C)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14BrN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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